SAR629

• Molecular Formula: C20H19F2N5O
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C20H19F2N5O/c21-17-5-1-15(2-6-17)19(16-3-7-18(22)8-4-16)25-9-11-26(12-10-25)20(28)27-14-23-13-24-27/h1-8,13-14,19H,9-12H2
• InChIKey: UIOVHJYJUUSVIG-UHFFFAOYSA-N

SAR629: Key Identifiers for MGL Research

SAR629 (CAS 1221418-42-3) is a triazole urea-based, covalent inhibitor of monoglyceride lipase (MGL), also known as monoacylglycerol lipase (MAGL), a serine hydrolase responsible for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG) [1]. It exhibits subnanomolar potency against rodent MGL and demonstrates a dual inhibitory profile that also affects fatty acid amide hydrolase (FAAH), distinguishing it from more selective MAGL inhibitors [2].

Covalent MGL inhibition tool compound

Human MGL co-crystal structural template (PDB: 3JWE)

Endocannabinoid system 2-AG pathway studies

• [1] T Bertrand, F Augé, J Houtmann, A Rak, F Vallée, V Mikol, P F Berne, N Michot, D Cheuret, C Hoornaert, M Mathieu. Structural basis for human monoglyceride lipase inhibition. J Mol Biol. 2010 Feb 26;396(3):663-73. View Source
• [2] Niina Aaltonen, Juha R Savinainen, C R Ribas, J Rönkkö, A Kuusisto, J Korhonen, D Navia-Paldanius, J Häyrinen, P Takabe, H Käsnänen, T Pantsar, T Laitinen, M Lehtonen, S Pasonen-Seppänen, A Poso, T Nevalainen, J T Laitinen. Piperazine and piperidine triazole ureas as ultrapotent and highly selective inhibitors of monoacylglycerol lipase. Chem Biol. 2013 Mar 21;20(3):379-90. View Source

Risks of Substituting SAR629 with Other MGL Inhibitors

MGL inhibitors exhibit wide-ranging potencies and selectivity profiles that critically influence experimental outcomes. Simple substitution of one MGL inhibitor for another—even within the same chemical class—is scientifically invalid due to over 9000-fold differences in IC50 values (e.g., 0.2 nM for SAR629 vs. 1800 nM for its pyrazole analog) and divergent off-target engagement of the FAAH enzyme, which fundamentally alters the endocannabinoid landscape [1]. The covalent binding mechanism and species-specific potency of SAR629, documented in high-resolution crystal structures, further preclude interchangeability with non-covalent or less well-characterized inhibitors [2].

• Leaving group chemistry differences may alter inhibitory potency by orders of magnitude.
• Selectivity profile mismatch (dual vs. highly selective) may shift endocannabinoid pathway interpretation.
• Absence of co-crystal structural data for substitutes limits mechanistic attribution.

• [1] Francesca Galvani, Laura Scalvini, Silvia Rivara, Alessio Lodola, Marco Mor. Mechanistic Modeling of Monoglyceride Lipase Covalent Modification Elucidates the Role of Leaving Group Expulsion and Discriminates Inhibitors with High and Low Potency. J Chem Inf Model. 2022 Jun 13;62(11):2771-2787. View Source
• [2] T Bertrand, F Augé, J Houtmann, A Rak, F Vallée, V Mikol, P F Berne, N Michot, D Cheuret, C Hoornaert, M Mathieu. Structural basis for human monoglyceride lipase inhibition. J Mol Biol. 2010 Feb 26;396(3):663-73. View Source

Comparative Evidence: SAR629 vs. MGL Analogs

Subnanomolar Potency vs. Pyrazole Analog

SAR629 demonstrates 9000-fold greater potency against human MGL compared to an unsubstituted pyrazole analog, as determined by IC50 measurements in the same experimental system. QM/MM simulations attribute this to a more energetically accessible carbamoylation pathway for the triazole leaving group relative to the pyrazole [1].

Potency Comparison

Head-to-head

IC50 0.2 nM

vs pyrazole 1800 nM (9000-fold)

Reported triazole leaving-group advantage

QM/MM mechanistic modeling

Evidence Dimension	IC50 for human MGL inhibition
Target Compound Data	0.2 nM (SAR629, triazole urea)
Comparator Or Baseline	1800 nM (pyrazole analog)
Quantified Difference	9000-fold lower IC50 for SAR629
Conditions	Hybrid QM/MM simulation of MGL carbamoylation; experimental IC50 values

Why This Matters

This magnitude of potency difference precludes substitution of SAR629 with pyrazole-based MGL inhibitors in any study requiring robust target engagement.

• [1] Francesca Galvani, Laura Scalvini, Silvia Rivara, Alessio Lodola, Marco Mor. Mechanistic Modeling of Monoglyceride Lipase Covalent Modification Elucidates the Role of Leaving Group Expulsion and Discriminates Inhibitors with High and Low Potency. J Chem Inf Model. 2022 Jun 13;62(11):2771-2787. View Source

Dual MGL/FAAH Inhibition Profile

SAR629 exhibits species-dependent potency, inhibiting rat MGL with an IC50 of 1.1 nM and mouse MGL with an IC50 of 0.219 nM (219 pM) in brain membrane assays [1]. In contrast, the commonly used MGL inhibitor JZL184 shows substantially weaker inhibition of rat MGL (IC50 262 nM) and a different potency profile against mouse MGL (IC50 ~10 nM) in comparable brain membrane preparations [2].

Selectivity Profile

Class-level inference

SAR629: dual MGL/FAAH inhibition, IC50 1.1 nM (rat)

JZL184: >300-fold selective for MGL

Reported dual pathway modulation context

Review for endpoint interpretation

Evidence Dimension	MGL inhibition in rodent brain membranes
Target Compound Data	Rat: 1.1 nM; Mouse: 219 pM (0.219 nM)
Comparator Or Baseline	JZL184: Rat: 262 nM; Mouse: ~10 nM
Quantified Difference	SAR629 is 238-fold more potent in rat; ~46-fold more potent in mouse
Conditions	Rodent brain membrane preparations

Why This Matters

Researchers using rat models must account for the >200-fold potency difference between SAR629 and JZL184, as JZL184 may fail to achieve sufficient target coverage in rat studies.

• [1] Niina Aaltonen, Juha R Savinainen, C R Ribas, et al. Piperazine and piperidine triazole ureas as ultrapotent and highly selective inhibitors of monoacylglycerol lipase. Chem Biol. 2013 Mar 21;20(3):379-90. View Source
• [2] J. Z. Long, W. Li, L. Booker, J. J. Burston, S. G. Kinsey, J. E. Schlosburg, F. J. Pavón, A. M. Serrano, D. E. Selley, L. H. Parsons, A. H. Lichtman, B. F. Cravatt. Selective blockade of 2-arachidonoylglycerol hydrolysis produces cannabinoid behavioral effects. Nat Chem Biol. 2009 Jan;5(1):37-44. and subsequent profiling in Table 1 of PMC3361572. View Source

Mouse MGL Inhibitory Potency

SAR629 demonstrates dual inhibitory action against both MGL and FAAH . This contrasts with JZL184, which exhibits >300-fold selectivity for MGL over FAAH in vitro , and SAR127303, which is described as a selective MAGL inhibitor [1]. The dual inhibition by SAR629 is predicted to elevate both 2-AG and anandamide levels, creating a broader endocannabinoid tone elevation than selective MGL inhibitors .

Mouse MGL Potency

Cross-study comparable

SAR629 IC50 219 pM

JZL184 10 nM (46-fold); JJKK-048 275–363 pM

Reported mouse model target engagement sensitivity

Model-specific review

Evidence Dimension	FAAH inhibitory activity
Target Compound Data	Potent dual inhibition of both MGL and FAAH
Comparator Or Baseline	JZL184: >300-fold selectivity for MGL over FAAH; SAR127303: Selective MAGL inhibitor
Quantified Difference	Qualitative difference in pharmacological profile (dual vs. selective inhibition)
Conditions	In vitro enzyme assays

Why This Matters

Selection between SAR629 and selective MGL inhibitors (e.g., JZL184, SAR127303) should be based on whether the research objective requires a broad (dual FAAH/MAGL) or narrow (MAGL-only) modulation of endocannabinoid signaling.

• [1] PDBsum entry 4uuq: Crystal structure of human mono-glyceride lipase in complex with SAR127303, and associated reference: G. Griebel et al., Sci Rep 5, 7642 (2015). View Source

First Co-Crystal Structure of Human MGL

The 2.7 Å X-ray crystal structure of human MGL covalently bound to SAR629 (PDB ID: 3JWE) provides atomic-level detail of the inhibitor's binding mode, revealing that SAR629 forms a covalent adduct with the catalytic serine and occupies an unusually large, hydrophobic occluded tunnel within the enzyme [1]. This structural information is critical for rational drug design and for understanding SAR629's unique binding kinetics compared to non-covalent or less well-characterized MGL inhibitors [2].

Structural Template

Supporting evidence

PDB: 3JWE

First human MGL co-crystal structure

Atomic-level binding mode validation

Enables structure-guided design

Evidence Dimension	Structural characterization
Target Compound Data	Covalent complex with human MGL; 2.7 Å resolution; PDB ID 3JWE
Comparator Or Baseline	N/A (unique structural data for this compound)
Quantified Difference	N/A
Conditions	X-ray crystallography of human MGL-SAR629 complex

Why This Matters

The availability of a high-resolution covalent complex structure enables researchers to perform molecular modeling, design SAR studies, and rationalize SAR629's potency, providing a scientific advantage over MGL inhibitors lacking detailed structural characterization.

• [1] T Bertrand, et al. Structural basis for human monoglyceride lipase inhibition. J Mol Biol. 2010 Feb 26;396(3):663-73. View Source
• [2] RCSB PDB entry 3JWE: Crystal structure of human mono-glyceride lipase in complex with SAR629. View Source

SAR629: High-Impact Research Applications

MGL Fragment-Based Drug Discovery

SAR629 is ideally suited for in vivo rodent studies requiring robust MGL inhibition and subsequent elevation of 2-arachidonoylglycerol (2-AG) in the brain. Its subnanomolar potency (IC50 of 1.1 nM in rat and 0.219 nM in mouse brain membranes) [1] ensures effective target engagement, and its dual FAAH/MAGL activity offers a broader endocannabinoid modulation profile . This makes it particularly valuable for investigations into pain, inflammation, anxiety, and neurodegenerative diseases where endocannabinoid tone is a key variable.

Dual MGL-FAAH Inhibition for CNS Disease Models

The high-resolution crystal structure of SAR629 covalently bound to human MGL (PDB ID: 3JWE) [1] makes this compound an essential reference for structural biology studies of MGL and for computational chemistry efforts aimed at designing novel covalent inhibitors. Researchers can utilize this structure to perform docking studies, molecular dynamics simulations, and to analyze the unique features of the MGL active site tunnel, which are critical for understanding structure-activity relationships (SAR) in this target class .

Maximizing Target Engagement in Mouse Neurobehavioral Models

SAR629's dual inhibition of MGL and FAAH [1] positions it as a critical tool for dissecting the functional consequences of broad-spectrum endocannabinoid elevation versus selective modulation. In experimental designs comparing SAR629 with highly selective MGL inhibitors like JZL184 or SAR127303 [2], researchers can delineate the distinct contributions of 2-AG and anandamide pathways to specific physiological and behavioral outcomes. This is essential for target validation and for understanding the therapeutic potential of different endocannabinoid modulation strategies.

Application

Selection Property

Validation Focus

MGL fragment-based drug discovery

Co-crystal structural template (PDB: 3JWE)

Binding-mode and SAR expansion review

Dual MGL/FAAH pathway crosstalk studies

Non-selective MGL/FAAH inhibition profile

Endocannabinoid tone modulation endpoint review

Mouse endocannabinoid behavioral models

Mouse MGL target engagement context

Fractional target inhibition assay validation

• [1] Niina Aaltonen, et al. Piperazine and piperidine triazole ureas as ultrapotent and highly selective inhibitors of monoacylglycerol lipase. Chem Biol. 2013 Mar 21;20(3):379-90. View Source
• [2] T Bertrand, et al. Structural basis for human monoglyceride lipase inhibition. J Mol Biol. 2010 Feb 26;396(3):663-73. View Source
• [3] PDBsum entry 4uuq: Crystal structure of human mono-glyceride lipase in complex with SAR127303. View Source